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Compound of Interest

Compound Name: AT7519 TFA

Cat. No.: B1139512

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals in the field of oncology
and cell biology.

Introduction:

AT7519 is a potent, multi-targeted inhibitor of cyclin-dependent kinases (CDKSs), including
CDK1, CDK2, CDK4, CDK5, CDK®6, and CDK®9.[1][2][3] Its ability to disrupt cell cycle
progression and induce apoptosis in cancer cells has made it a subject of significant interest in
preclinical and clinical studies.[2][4] AT7519 also demonstrates inhibitory activity against
glycogen synthase kinase 3 beta (GSK-3[3) and affects the phosphorylation of RNA polymerase
[, highlighting its multi-faceted mechanism of action.[1][5] This document provides a detailed
protocol for the preparation of AT7519 trifluoroacetate (TFA) stock solutions for use in in vitro
and in vivo experiments.

Quantitative Data Summary

For ease of reference, the key quantitative information for AT7519 TFA is summarized in the
table below.
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Property Value Source
Molecular Weight 496.27 g/mol [6]
Chemical Formula C18H18CI2F3N504 [6]
Solubility in DMSO =10 mg/mL [718]

Recommended Storage of
-20°C [6]
Powder

) -80°C for up to 6 months;
Stock Solution Storage [9]
-20°C for up to 1 month

Experimental Protocol: Preparation of AT7519 TFA
Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of AT7519 TFA in
dimethyl sulfoxide (DMSO).

Materials:

AT7519 TFA powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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e Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in an area
free from drafts. Allow the AT7519 TFA powder to equilibrate to room temperature before
opening the container to prevent condensation.

o Weighing AT7519 TFA: Carefully weigh out the desired amount of AT7519 TFA powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.96 mg of the compound.

e Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed
AT7519 TFA powder. Using the previous example, add 1 mL of DMSO to the 4.96 mg of
powder.

o Ensuring Complete Dissolution: Tightly cap the tube or vial and vortex thoroughly until the
powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few
minutes) and sonication can aid in dissolution if necessary.[7] Visually inspect the solution to
ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[3][9]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
shorter-term storage (up to 1 month).[9] Clearly label the aliquots with the compound name,
concentration, date, and solvent.

Note on Further Dilutions: When preparing working solutions for cell culture experiments,
further dilute the DMSO stock solution in the appropriate aqueous buffer or cell culture medium
immediately before use. It is crucial to ensure that the final concentration of DMSO in the
experimental setup is non-toxic to the cells (typically <0.5%).

Visualizations

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1139512?utm_src=pdf-body
https://www.benchchem.com/product/b1139512?utm_src=pdf-body
https://www.benchchem.com/product/b1139512?utm_src=pdf-body
https://www.benchchem.com/product/b1139512?utm_src=pdf-body
https://www.targetmol.com/compound/at7519
https://www.medchemexpress.com/at7519.html
https://www.medchemexpress.com/AT7519-trifluoroacetate.html
https://www.medchemexpress.com/AT7519-trifluoroacetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation of AT7519 TFA Stock Solution
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Caption: Workflow for preparing AT7519 TFA stock solution.
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Caption: AT7519 inhibits multiple signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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